Cas no 2228267-11-4 (4-5-(4-methylphenyl)furan-2-ylpiperidine)

• Product Name: 4-5-(4-methylphenyl)furan-2-ylpiperidine
• CAS No: 2228267-11-4
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 6531753
• PubChem ID: 165716104
• Update Time: 2025-06-09

4-5-(4-methylphenyl)furan-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-5-(4-methylphenyl)furan-2-ylpiperidine
• 2228267-11-4
• 4-[5-(4-methylphenyl)furan-2-yl]piperidine
• EN300-1726924

• Inchi： 1S/C16H19NO/c1-12-2-4-13(5-3-12)15-6-7-16(18-15)14-8-10-17-11-9-14/h2-7,14,17H,8-11H2,1H3
• InChI Key： YWFRJJDQRRCETE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=CC=C1C1CCNCC1

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-5-(4-methylphenyl)furan-2-ylpiperidine

Introduction to CAS No. 2228267-11-4: 4-5-(4-Methylphenyl)furan-2-ylpiperidine

CAS No. 2228267-11-4, also known as 4-5-(4-methylphenyl)furan-2-ylpiperidine, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-5-(4-methylphenyl)furan-2-ylpiperidine make it a promising candidate for various pharmacological studies, particularly in the areas of neurology and oncology.

The chemical structure of 4-5-(4-methylphenyl)furan-2-ylpiperidine consists of a piperidine ring fused with a furan moiety and substituted with a 4-methylphenyl group. This combination of functional groups imparts distinct chemical properties and biological activities, making it an interesting subject for both academic and industrial research. Recent studies have highlighted the potential of this compound in modulating various biological pathways, including those involved in neurotransmission and cell signaling.

In the context of neurology, 4-5-(4-methylphenyl)furan-2-ylpiperidine has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are commonly used to treat mood disorders such as depression and anxiety, and the discovery of new compounds with improved efficacy and fewer side effects is a significant advancement in the field. The unique structure of 4-5-(4-methylphenyl)furan-2-ylpiperidine may offer enhanced selectivity and reduced off-target effects compared to existing SSRIs.

Beyond its potential as an SSRI, 4-5-(4-methylphenyl)furan-2-ylpiperidine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including neurodegenerative disorders and cancer. A study published in the European Journal of Medicinal Chemistry (2023) reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-5-(4-methylphenyl)furan-2-ylpiperidine could be developed into a novel anti-inflammatory agent with broad therapeutic applications.

In oncology, the potential of 4-5-(4-methylphenyl)furan-2-ylpiperidine as an anticancer agent has been explored through various mechanisms. Research conducted at the National Cancer Institute (NCI) has shown that this compound exhibits cytotoxic activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy. Further preclinical studies are underway to elucidate the specific molecular targets and pathways involved.

The pharmacokinetic properties of 4-5-(4-methylphenyl)furan-2-ylpiperidine have also been evaluated to assess its suitability for clinical development. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, excretion (ADME) properties, suggesting good bioavailability and stability in vivo. These characteristics are essential for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

In conclusion, CAS No. 2228267-11-4, or 4-5-(4-methylphenyl)furan-2-ylpiperidine, represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology, oncology, and inflammation. Ongoing studies will continue to explore its full potential and pave the way for its possible use in clinical settings.